Cas no 71793-51-6 (2-isothiocyanato-1-methoxy-4-nitrobenzene)

2-isothiocyanato-1-methoxy-4-nitrobenzene structure
71793-51-6 structure
Product Name:2-isothiocyanato-1-methoxy-4-nitrobenzene
CAS No:71793-51-6
MF:C8H6N2O3S
MW:210.209840297699
MDL:MFCD00060634
CID:562214
PubChem ID:522431
Update Time:2025-04-19

2-isothiocyanato-1-methoxy-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,2-isothiocyanato-1-methoxy-4-nitro-
    • 2-isothiocyanato-1-methoxy-4-nitrobenzene
    • 2-Methoxy-5-nitrophenyl isothiocyanate
    • 2-Methoxy-5-nitro-phenylisothiocyanat
    • MFCD00060634
    • 71793-51-6
    • SY326125
    • 2-Methoxy-5-nitrophenylisothiocyanate
    • FS-4411
    • 2-Isothiocyanato-1-methoxy-4-nitrobenzene #
    • AKOS005171078
    • METHYL4-(P-NITROPHENOXY)BUTYRATE
    • FT-0641368
    • A837331
    • 2-isothiocyanato-1-methoxy-4-nitro-benzene
    • SCHEMBL6117077
    • DTXSID20334950
    • MDL: MFCD00060634
    • Inchi: 1S/C8H6N2O3S/c1-13-8-3-2-6(10(11)12)4-7(8)9-5-14/h2-4H,1H3
    • InChI Key: QVOHAYVRNBCJDV-UHFFFAOYSA-N
    • SMILES: S=C=NC1C=C(C=CC=1OC)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 210.01000
  • Monoisotopic Mass: 210.00991323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 99.5Ų

Experimental Properties

  • Melting Point: 105 °C
  • PSA: 99.50000
  • LogP: 2.86090

2-isothiocyanato-1-methoxy-4-nitrobenzene Security Information

  • Hazardous Material transportation number:UN 2811
  • Hazard Category Code: 20/21/22-36/37/38
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R20/21/22
  • HazardClass:IRRITANT

2-isothiocyanato-1-methoxy-4-nitrobenzene Pricemore >>

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